N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide

• IUPAC Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide
• InChI: InChI=1S/C9H13N3O3/c1-6-8(12-15-11-6)10-9(13)7-4-2-3-5-14-7/h7H,2-5H2,1H3,(H,10,12,13)
• InChI Key: MQDNQDMIGBDAHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)C2CCCCO2
• Molecular Formula: C9H13N3O3
• Molecular Weight: 211.22 g/mol

Description

N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide, also known as MOCA, is a chemical compound that has been extensively studied for its potential use in scientific research. MOCA has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide is not fully understood, but it is believed to involve the formation of covalent bonds with amino acid residues in proteins. This can lead to changes in protein conformation and function, which can then be studied using various techniques, including fluorescence spectroscopy and circular dichroism.
Biochemical and Physiological Effects:
N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide has been found to have a variety of biochemical and physiological effects, including the ability to induce protein conformational changes, inhibit enzyme activity, and modulate protein-protein interactions. These effects have been studied in a variety of systems, including enzymes, antibodies, and membrane proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide in lab experiments is its versatility. N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide can be used in a variety of systems and applications, making it a valuable tool for researchers. Additionally, N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide is relatively easy to synthesize and is stable under a variety of conditions. However, there are also limitations to using N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide in lab experiments. One limitation is that N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide can be toxic at high concentrations, which can limit its use in certain applications. Additionally, N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide can react with other compounds in complex biological systems, which can complicate data interpretation.

Future Directions

There are many potential future directions for research on N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide. One area of interest is the development of new biosensors using N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide as a substrate. This could lead to the development of more sensitive and selective biosensors for a variety of analytes. Another area of interest is the investigation of N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide's effects on membrane proteins, which could lead to a better understanding of membrane protein structure and function. Additionally, further research is needed to fully understand N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide's mechanism of action and its potential as a tool for studying protein conformational changes and protein-protein interactions.
In conclusion, N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide is a versatile and valuable tool for scientific research. Its ability to induce protein conformational changes, inhibit enzyme activity, and modulate protein-protein interactions make it a valuable tool for a variety of applications. However, its toxicity at high concentrations and potential for complex reactions in biological systems must be taken into account when designing experiments. There are many potential future directions for research on N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide, and further investigation is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide can be synthesized using a variety of methods, including the reaction of 4-methyl-1,2,5-oxadiazole-3-carboxylic acid with oxalyl chloride, followed by reaction with 2-aminoethanol. Another method involves the reaction of 4-methyl-1,2,5-oxadiazole-3-carboxylic acid with thionyl chloride, followed by reaction with 2-aminoethanol. Both methods result in the formation of N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide as a white powder.

Scientific Research Applications

N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of protein conformational changes, as a substrate for the study of enzyme kinetics, and as a tool for the investigation of protein-protein interactions. N-(4-methyl-1,2,5-oxadiazol-3-yl)oxane-2-carboxamide has also been used in the development of biosensors for the detection of various analytes, including glucose, cholesterol, and urea.